Cas no 392236-99-6 (1-benzyl-3-(Z)-(1-phenylethylidene)aminothiourea)

• Product Name: 1-benzyl-3-(Z)-(1-phenylethylidene)aminothiourea
• CAS No: 392236-99-6
• MF: C₁₆H₁₇N₃S
• MW: 283.391281843185
• CID: 6435729
• PubChem ID: 5533019
• Update Time: 2023-12-27

1-benzyl-3-(Z)-(1-phenylethylidene)aminothiourea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(Z)-(1-phenylethylidene)aminothiourea
• (Z)-N-benzyl-2-(1-phenylethylidene)hydrazine-1-carbothioamide
• Hydrazinecarbothioamide, 2-(1-phenylethylidene)-N-(phenylmethyl)-
• F0300-0205
• AKOS002162028
• (Z)-N-benzyl-2-(1-phenylethylidene)hydrazinecarbothioamide
• 1-benzyl-3-[(Z)-1-phenylethylideneamino]thiourea
• SR-01000005380-1
• SR-01000005380
• 1-benzyl-3-[(Z)-(1-phenylethylidene)amino]thiourea
• 392236-99-6

• Inchi： 1S/C16H17N3S/c1-13(15-10-6-3-7-11-15)18-19-16(20)17-12-14-8-4-2-5-9-14/h2-11H,12H2,1H3,(H2,17,19,20)/b18-13-
• InChI Key： NCVZOCOQNAWJGU-AQTBWJFISA-N
• SMILES： S=C(N/N=C(/C)\C1C=CC=CC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.11431873g/mol
• Monoisotopic Mass: 283.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Melting Point: 160-161 °C
• Boiling Point: 425.0±38.0 °C(Predicted)
• pka: 11.15±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives